Cas no 2137688-95-8 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2137688-95-8
• MF: C₂₁H₂₁NO₅
• MW: 367.395146131516
• CID: 4640091
• Update Time: 2025-06-25

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C21H21NO5/c1-26-21(19(23)24)10-11-22(13-21)20(25)27-12-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,18H,10-13H2,1H3,(H,23,24)
• InChI Key： FAMYABXQYPAHMQ-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(OC)(C(O)=O)C1

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2137688-95-8): A Comprehensive Overview

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2137688-95-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-MePyr-COOH, is a derivative of pyrrolidine, a five-membered heterocyclic compound with a wide range of applications in drug development and chemical synthesis.

The fluorenylmethyloxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis, known for its stability and ease of removal under mild conditions. The presence of this group in 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid makes it an ideal candidate for the synthesis of complex peptides and peptidomimetics. The methoxy substituent on the pyrrolidine ring adds further complexity and functional versatility to the molecule, making it suitable for various chemical modifications and biological evaluations.

Recent studies have highlighted the potential of Fmoc-MePyr-COOH in the development of novel therapeutic agents. For instance, a 2022 study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for the synthesis of peptidomimetic inhibitors targeting proteases involved in neurodegenerative diseases. The researchers found that Fmoc-MePyr-COOH could be effectively incorporated into peptides to enhance their stability and bioavailability, thereby improving their therapeutic efficacy.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the role of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid in modulating G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes and are important targets for drug discovery. The study demonstrated that Fmoc-MePyr-COOH could be used to design small molecules that selectively bind to specific GPCRs, offering new avenues for the treatment of conditions such as hypertension and diabetes.

The synthetic route for 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid involves several well-established chemical transformations. The first step typically involves the protection of the primary amine of pyrrolidine using the Fmoc group, followed by the introduction of the methoxy substituent through an alkylation reaction. The carboxylic acid functionality is then introduced via a carboxylation step, which can be achieved using various methods such as esterification followed by hydrolysis or direct carboxylation using carbon dioxide.

The physical and chemical properties of Fmoc-MePyr-COOH have been extensively characterized. It is a white crystalline solid with a melting point ranging from 145 to 147°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile, making it suitable for use in various synthetic protocols. Its high purity and stability make it an attractive choice for researchers working on complex chemical syntheses and biological assays.

In terms of safety, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-methoxypyrrolidine-3-carboxylic acid should be handled with care, following standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks.

The future prospects for Fmoc-MePyr-COOH are promising. Ongoing research continues to explore its potential applications in drug discovery and development, particularly in areas such as cancer therapy, anti-inflammatory agents, and antiviral drugs. As new synthetic methods and biological assays are developed, the utility of this compound is expected to expand further, contributing to advancements in medicinal chemistry and pharmaceutical sciences.